5-Bromo-2-(dimethylamino)nicotinic acid hydrochloride
Overview
Description
5-Bromo-2-(dimethylamino)nicotinic acid hydrochloride is a chemical compound with the molecular formula C8H10BrClN2O2 . It is a derivative of nicotinic acid, also known as niacin, which is a form of Vitamin B3 . The compound is typically in the form of a solid powder .
Molecular Structure Analysis
The InChI code for 5-Bromo-2-(dimethylamino)nicotinic acid hydrochloride is 1S/C8H9BrN2O2.ClH/c1-11(2)7-6(8(12)13)3-5(9)4-10-7;/h3-4H,1-2H3,(H,12,13);1H . This indicates the presence of a bromine atom, a dimethylamino group, and a carboxylic acid group on a pyridine ring.Physical And Chemical Properties Analysis
5-Bromo-2-(dimethylamino)nicotinic acid hydrochloride is a solid powder at room temperature . It has a molecular weight of 281.54 .Scientific Research Applications
Anti-Inflammatory and Analgesic Efficacy
The 2-substituted aryl derivatives of nicotinic acid, such as 5-Bromo-2-(dimethylamino)nicotinic acid hydrochloride, have been synthesized and shown to have anti-inflammatory and analgesic efficacy . This makes it a potential candidate for use in drugs that target inflammation and pain.
Treatment of High Blood Lipid Levels
Nicotinic acid, a key component of these compounds, has been used for many years as a co-agent to reduce high levels of fats in the blood . However, its use has been limited due to undesirable side effects. The derivatives of nicotinic acid, such as 5-Bromo-2-(dimethylamino)nicotinic acid hydrochloride, have shown high efficacy in treating many diseases with fewer side effects .
Treatment of Pneumonia and Kidney Diseases
Some derivatives of nicotinic acid have proven effective against diseases such as pneumonia and kidney diseases . This suggests that 5-Bromo-2-(dimethylamino)nicotinic acid hydrochloride could potentially be used in the treatment of these conditions.
Potential Alzheimer’s Disease Treatment
Research has shown that some derivatives of nicotinic acid have proven effective against Alzheimer’s disease . This opens up the possibility of using 5-Bromo-2-(dimethylamino)nicotinic acid hydrochloride in the development of treatments for Alzheimer’s disease.
Antimicrobial Activity
In a study, a series of acylhydrazones were synthesized using nicotinic acid as a starting compound. Some of these acylhydrazones showed promising activity against Gram-positive bacteria . This suggests that 5-Bromo-2-(dimethylamino)nicotinic acid hydrochloride could potentially be used in the development of new antimicrobial agents.
Synthesis of Chelate Carbene
5-Bromo-2-(dimethylamino)pyridine-3-carboxylic acid HCl can be used as a model substrate in the preparation of chelate carbene via cyclometalation, H2 loss, and reversible α-elimination .
Safety and Hazards
properties
IUPAC Name |
5-bromo-2-(dimethylamino)pyridine-3-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrN2O2.ClH/c1-11(2)7-6(8(12)13)3-5(9)4-10-7;/h3-4H,1-2H3,(H,12,13);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHKRECDDRGKDFZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=C(C=C(C=N1)Br)C(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.53 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-(dimethylamino)nicotinic acid hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[1-(3-chlorophenyl)-1H-pyrazol-3-yl]-1-[3-(trifluoromethyl)phenyl]-4(1H)-pyridazinone](/img/structure/B2675334.png)
![N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-(3-methoxyphenoxy)acetamide](/img/structure/B2675335.png)
![N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3-methylisoxazole-5-carboxamide](/img/structure/B2675337.png)
![1,7-Diazabicyclo[4.3.1]decane dihydrochloride](/img/structure/B2675339.png)
![2,2'-Methylenebis(3,5,7-trimethyl-3H-[1,2,4]triazolo[1,5-a]pyrimidin-8-ium) 4-methylbenzenesulfonate](/img/structure/B2675342.png)
![2-keto-N-(7-keto-9,10-dihydro-8H-naphtho[1,2-b]benzofuran-5-yl)-1H-benzo[cd]indole-6-sulfonamide](/img/structure/B2675345.png)
![1-(5,6,7,8-Tetrahydrothieno[3,2-b]azepin-4-yl)prop-2-en-1-one](/img/structure/B2675347.png)
![N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)benzo[b]thiophene-2-carboxamide](/img/structure/B2675348.png)
![N-(2H-1,3-benzodioxol-5-yl)-2-({3-oxo-2-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)butanamide](/img/structure/B2675350.png)
